Cas no 1805050-71-8 (2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine)

• Product Name: 2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine
• CAS No: 1805050-71-8
• MF: C₆H₄F₂INO₂
• MW: 287.002740859985
• CID: 4918001
• Update Time: 2025-08-02

2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine

• Inchi： 1S/C6H4F2INO2/c7-6(8)3-5(12)4(11)2(9)1-10-3/h1,6,12H,(H,10,11)
• InChI Key： CLWZJEQMFXBPHM-UHFFFAOYSA-N
• SMILES： IC1=CNC(C(F)F)=C(C1=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3

Additional information on 2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine

Comprehensive Overview of 2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine (CAS No. 1805050-71-8)

2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine (CAS No. 1805050-71-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining pyridine backbone modifications with halogen and hydroxyl substitutions, makes it a valuable candidate for drug discovery and material science applications.

The growing interest in fluorinated pyridine derivatives like 2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers frequently search for "fluorinated pyridine applications" or "iodopyridine synthesis" to explore its potential in designing kinase inhibitors or antimicrobial agents. This aligns with the industry's focus on targeted drug delivery and sustainable agrochemicals, two trending topics in 2024.

From a chemical perspective, the presence of both hydroxyl groups and an iodine atom in 2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine enables diverse reactivity patterns. The compound can participate in cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings), a feature often queried as "halogenated pyridine coupling reactions" in scientific databases. Its difluoromethyl group (–CF₂H) is particularly noteworthy, as fluorinated moieties are increasingly sought after for their ability to modulate lipophilicity and hydrogen bonding capacity in drug candidates.

In pharmaceutical applications, this compound's structural motifs appear in probes for enzyme inhibition studies, especially those targeting oxidoreductases and metal-dependent enzymes. Recent publications highlight its utility in developing PET (positron emission tomography) tracers when the iodine is replaced with radioisotopes – a hot topic visible in searches for "radiohalogenated pyridines." The 3,4-dihydroxy configuration also suggests potential chelating properties, relevant to research on metal-organic frameworks (MOFs).

The synthesis of 2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine typically involves sequential functionalization of pyridine precursors, with key steps including electrophilic iodination and regioselective hydroxylation. Process chemists often optimize routes to address challenges like "polyhalogenated pyridine purification" or "difluoromethylation efficiency," reflecting common technical queries. Advanced techniques such as flow chemistry and catalytic C–H activation are being explored to improve the scalability of such compounds.

Market analyses indicate rising demand for multifunctional pyridine building blocks, with 2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine positioned as a high-value intermediate. Suppliers emphasize its role in "fragment-based drug design" (a trending search term) and "privileged scaffold development." The global push toward green chemistry has also spurred interest in sustainable production methods for such compounds, evident in searches for "eco-friendly halogenation techniques."

From a safety standpoint, proper handling of iodinated compounds requires standard laboratory precautions, though this material doesn't fall under restricted categories. Its stability profile makes it suitable for international shipping, addressing logistical concerns often raised in "specialty chemical procurement" discussions. Storage recommendations typically suggest protection from light due to the iodo-substituent's photosensitivity.

Emerging applications for 2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine include its use in covalent inhibitor design (a rapidly growing field) and bioconjugation chemistry. The compound's ability to serve as a hydrogen bond donor/acceptor makes it valuable in crystal engineering, correlating with increased searches for "supramolecular synthons." Additionally, its potential in proteolysis-targeting chimeras (PROTACs) development aligns with current therapeutic trends.

Analytical characterization of this compound typically employs NMR (notably ¹⁹F NMR), HPLC-MS, and X-ray crystallography – techniques frequently referenced in "heterocyclic compound analysis" queries. The difluoromethyl group produces distinctive ¹⁹F NMR signals, while the iodine atom facilitates heavy-atom methods in crystallographic studies.

In conclusion, 2-(Difluoromethyl)-3,4-dihydroxy-5-iodopyridine (CAS No. 1805050-71-8) represents a strategically important compound at the intersection of medicinal chemistry, materials science, and catalysis research. Its multifaceted reactivity and alignment with contemporary research priorities – from fluorine chemistry to therapeutic discovery – ensure its continued relevance in scientific innovation. The compound exemplifies how functional group diversity in pyridine systems can address complex challenges in modern molecular design.